Cas no 139004-89-0 (2,4'-Bipyridine, 6-methyl-3-nitro-)

• Product Name: 2,4'-Bipyridine, 6-methyl-3-nitro-
• CAS No: 139004-89-0
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 3724140
• Update Time: 2025-05-25

2,4'-Bipyridine, 6-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,4'-Bipyridine, 6-methyl-3-nitro-

• Inchi： 1S/C11H9N3O2/c1-8-2-3-10(14(15)16)11(13-8)9-4-6-12-7-5-9/h2-7H,1H3
• InChI Key： LJPOEWSRPCZCRI-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC(C)=CC=C1[N+]([O-])=O

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 343.8±37.0 °C(Predicted)
• pka: 1.28±0.10(Predicted)

Additional information on 2,4'-Bipyridine, 6-methyl-3-nitro-

Introduction to 2,4'-Bipyridine, 6-methyl-3-nitro- (CAS No. 139004-89-0): Applications and Recent Research Developments

2,4'-Bipyridine, 6-methyl-3-nitro- (CAS No. 139004-89-0) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the bipyridine family, which is well-known for its versatile applications in coordination chemistry, catalysis, and medicinal chemistry. The presence of both a methyl group at the 6-position and a nitro group at the 3-position introduces additional reactivity and potential biological activity, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 2,4'-Bipyridine, 6-methyl-3-nitro- consists of two pyridine rings connected by a pyridyl-pyridyl bond. The nitro group introduces a polar, electron-withdrawing moiety that can influence the electronic properties of the molecule, while the methyl group provides steric hindrance and may affect binding interactions with biological targets. This combination of functional groups makes it an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of bipyridine-based compounds for their potential applications in medicinal chemistry. One notable area of research involves the use of bipyridine derivatives as ligands in coordination chemistry. For instance, complexes formed with transition metals such as ruthenium and iridium have shown promise in photodynamic therapy and catalytic applications. The nitro group in 2,4'-Bipyridine, 6-methyl-3-nitro- can participate in redox reactions, which may enhance the efficacy of such metal complexes.

Another significant application of 2,4'-Bipyridine, 6-methyl-3-nitro- is in the field of pharmaceuticals. Researchers have been exploring its potential as a precursor for the synthesis of bioactive molecules. For example, modifications of the bipyridine core have led to the development of compounds with antimicrobial and anticancer properties. The nitro group can be further functionalized through reduction or nucleophilic substitution reactions to introduce additional pharmacophores.

Recent studies have also highlighted the role of 2,4'-Bipyridine, 6-methyl-3-nitro- in designing novel catalysts for organic transformations. Its ability to act as a ligand for transition metals makes it useful in cross-coupling reactions, which are fundamental to many synthetic pathways in drug development. The methyl and nitro substituents can influence the electronic environment around the metal center, thereby modulating catalytic activity and selectivity.

The synthesis of 2,4'-Bipyridine, 6-methyl-3-nitro- typically involves multi-step organic reactions starting from readily available pyridine derivatives. Nitration reactions are commonly employed to introduce the nitro group at the desired position, followed by methylation to achieve the final structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion, 2,4'-Bipyridine, 6-methyl-3-nitro- (CAS No. 139004-89-0) is a versatile compound with significant potential in various fields of chemical research. Its unique structural features make it an excellent candidate for further exploration in coordination chemistry, pharmaceutical development, and catalysis. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.